Cas no 928775-21-7 (Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-)

• Product Name: Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-
• CAS No: 928775-21-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 1978187
• PubChem ID: 66930786
• Update Time: 2025-04-21

Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[3,4-d]azepine, 6-cyclobutyl-2,4,5,6,7,8-hexahydro-
• 928775-21-7
• SCHEMBL1171248
• DTXSID201200506
• 6-Cyclobutyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
• YYZKXMYZEYHQLX-UHFFFAOYSA-N

• Inchi： 1S/C11H17N3/c1-2-10(3-1)14-6-4-9-8-12-13-11(9)5-7-14/h8,10H,1-7H2,(H,12,13)
• InChI Key： YYZKXMYZEYHQLX-UHFFFAOYSA-N
• SMILES： N1(CCC2C=NNC=2CC1)C1CCC1

Computed Properties

• Exact Mass: 191.142247555Da
• Monoisotopic Mass: 191.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31.9Ų